Cas no 1798541-05-5 (4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1798541-05-5
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 5373968
• Update Time: 2025-10-24

4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

• Inchi： 1S/C16H21NO4S/c1-11-6-12(7-16(19)20-11)21-13-8-17(9-13)15(18)10-22-14-4-2-3-5-14/h6-7,13-14H,2-5,8-10H2,1H3
• InChI Key： RLXAYXSDHXUFHR-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(C(CSC3CCCC3)=O)C2)=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.2±50.0 °C(Predicted)
• pka: -2.56±0.40(Predicted)

Additional information on 4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

Comprehensive Overview of 4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798541-05-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798541-05-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyran-2-one core with a cyclopentylthio moiety, offering versatile applications in drug discovery and material science. Researchers are increasingly focusing on its potential as a bioactive scaffold, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's azetidinyl and pyran-2-one functionalities contribute to its ability to interact with biological targets, making it a candidate for addressing drug-resistant infections—a pressing global health concern. Recent studies highlight its relevance in combating antimicrobial resistance (AMR), a topic frequently searched in scientific databases and AI-driven platforms. Its cyclopentylthio group further enhances lipophilicity, a property critical for improving drug bioavailability, a key focus area in modern pharmacokinetic optimization.

From a synthetic chemistry perspective, CAS No. 1798541-05-5 exemplifies advancements in heterocyclic compound design. Its synthesis often involves multicomponent reactions, a trending methodology in green chemistry due to reduced waste generation. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial forums. The compound’s methyl-substituted pyran-2-one segment also draws attention for its role in fluorescence applications, a niche yet rapidly expanding field in material sciences.

Analytical characterization of 4-[[1-[2-(Cyclopentylthio)acetyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one typically employs high-resolution mass spectrometry (HRMS) and NMR spectroscopy, techniques frequently queried by researchers optimizing compound purity. Its stability under physiological conditions is another area of investigation, particularly for oral drug delivery systems—a subject dominating pharmaceutical SEO queries. The compound’s logP value and hydrogen-bonding capacity are often calculated using in silico tools, reflecting the integration of computational chemistry in modern R&D workflows.

Beyond therapeutics, this compound’s thioether linkage (via cyclopentylthio) has implications in catalysis and polymer chemistry, areas gaining traction in renewable energy research. Its potential as a ligand in transition-metal complexes is also under exploration, coinciding with increased searches for metal-organic frameworks (MOFs) and catalytic converters. Such interdisciplinary applications underscore its versatility, a quality highly valued in patent literature and innovation-driven markets.

In conclusion, CAS No. 1798541-05-5 represents a convergence of medicinal chemistry, materials science, and sustainable synthesis. Its structural ingenuity addresses multiple contemporary challenges, from AMR mitigation to green chemistry imperatives. As research progresses, this compound is poised to feature prominently in peer-reviewed journals and industry whitepapers, solidifying its status as a high-value chemical entity in the scientific community.